3-hydroxy-N-(3-isopropylphenyl)-4-methylbenzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 3-hydroxy-4-methyl-N-(3-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-11(2)13-5-4-6-15(9-13)18-17(20)14-8-7-12(3)16(19)10-14/h4-11,19H,1-3H3,(H,18,20)
• InChI Key: BUCXKAVDXCEXRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C(C)C)O

Description

3-hydroxy-N-(3-isopropylphenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Hydroxy-4-methylbenzoic acid (1.07 g, 7.00 mmol), 3-isopropylbenzenamine (0.90 mL, 6.4 mmol), and DMAP (0.27 g, 2.2 mmol) were suspended in 25 mL dry toluene in a 2-neck flask with an attached Dean-Stark trap under N2. The mixture was stirred in a 135° C. oil bath and brought to a boil before PCl3 (0.28 mL, 3.2 mmol) was added dropwise by glass/Teflon syringe over 15 minutes. Heating was continued an additional 25 minutes. After cooling, the mixture was diluted with brine and ethyl acetate, and acidified with 1 NHC1. After extraction, the organic layer was dried over anhydrous Na2SO4, concentrated, and purified by flash chromatography (20-50% EtOAc/hexanes) to yield 3-hydroxy-N-(3-isopropylphenyl)-4-methylbenzamide as a white solid after concentration. MS m/z=268 [M−1]−. Calc'd for C17H19NO2: 269.35.